Cas no 112002-55-8 (5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methylester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methylester
• CAS No: 112002-55-8
• MF: C₁₄H₁₄F₂N₂O₄
• MW: 312.268770694733
• CID: 161541
• PubChem ID: 3086793
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methylester
• methyl 4-[2-(difluoromethoxy)phenyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• 112002-55-8
• AKOS016871757
• Methyl 6-[2-(difluoromethoxy)phenyl]-2-hydroxy-4-methyl-1,6-dihydropyrimidine-5-carboxylate
• BRN 5607613
• AKOS001044684
• Z47751594
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-4-(2-(difluoromethoxy)phenyl)-6-methyl-2-oxo-,methyl ester
• DTXSID10920644

• Inchi： 1S/C14H14F2N2O4/c1-7-10(12(19)21-2)11(18-14(20)17-7)8-5-3-4-6-9(8)22-13(15)16/h3-6,11,13H,1-2H3,(H2,17,18,20)
• InChI Key： YZBMVRDDQRKSKO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(C(=O)OC)=C(C)NC(N1)=O)F

Computed Properties

• Exact Mass: 312.09222
• Monoisotopic Mass: 312.092163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 1.9

Experimental Properties

• Density: 1.293
• Boiling Point: 394.9°Cat760mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.507
• PSA: 76.66
• LogP: 2.05770